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Compound of Interest

Compound Name: Sulfachlorpyridazine

Cat. No.: B1682503

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of various
sulfonamides commonly used in poultry. The information presented is compiled from peer-
reviewed studies and aims to offer an objective overview supported by experimental data to aid
in research and development.

Quantitative Data Summary

The following table summarizes the key pharmacokinetic parameters of different sulfonamides
in poultry. These parameters are crucial for determining dosage regimens, ensuring therapeutic
efficacy, and preventing drug residues in poultry products.
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Abbreviations: Cmax (Maximum plasma concentration), Tmax (Time to reach Cmax), t% (Half-
life), AUC (Area under the curve), Vd (Volume of distribution), ClI (Clearance).

Experimental Protocols

The data presented in this guide is derived from studies employing rigorous experimental
methodologies. Below are summaries of the protocols from key cited experiments.

Study on Sulfamethoxazole in Broiler Chickens[1][2][3]

e Animals: Clinically healthy broiler chickens.

o Drug Administration: A single oral administration of a commercial preparation (Methoxasol) at
a dose of 27.5 mg/kg body weight for sulfamethoxazole.
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o Sample Collection: Blood samples were collected at precisely defined intervals: 15, 30, 45,
60, 90, 120, 180, 360, and 720 minutes after administration.

e Analytical Method: Serum concentrations of sulfamethoxazole were determined using liquid
chromatography in conjunction with a Q Exactive tandem mass spectrometer (LC-MS/MS).

Study on Sulfadiazine in Broiler Chickens|[5]

e Animals: Healthy, 7-week-old broilers.
o Study Design: A crossover design was used for intravenous and oral administration.

e Drug Administration: A new commercial formulation of sulfadiazine in combination with
trimethoprim was administered. The oral dose for sulfadiazine was 33.34 mg/kg body weight.

» Analytical Method: Plasma concentrations of the drugs were determined by validated high-
performance liquid chromatographic (HPLC) methods.

Study on Sulfadimethoxine in Broiler Chickens[8]

¢ Animals: Normal and Salmonella Enteritidis infected chickens.

o Drug Administration: A single intravenous injection of 100 mg/kg body weight and a single
oral administration of 100 mg/kg body weight.

e Pharmacokinetic Modeling: The serum concentration-time curve after intravenous injection
was best described by a two-compartment open model.

Study on Sulphadimidine in Turkeys[9]

e Animals: Non-starved and starved male and female grower turkeys.

o Drug Administration: A single intramuscular administration of sulphadimidine sodium at a
dose of 100 mg/kg body weight.

e Pharmacokinetic Modeling: The data was reported to fit a two-compartment open model.

Visualizations
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To facilitate a clearer understanding of the experimental processes involved in generating the
presented data, the following diagrams illustrate a typical workflow for a poultry
pharmacokinetic study.
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Caption: Workflow of a typical pharmacokinetic study in poultry.
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This guide highlights the variability in the pharmacokinetic profiles of different sulfonamides in
poultry. Factors such as the specific sulfonamide, poultry species, and physiological state (e.qg.,
starved vs. non-starved) can significantly influence drug disposition. These differences
underscore the importance of conducting species-specific and drug-specific pharmacokinetic
studies to establish effective and safe dosage regimens in veterinary medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

